propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate

• Molecular Formula: C13H15N5O5S2
• Molecular Weight: 385.4 g/mol
• IUPAC Name: propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H15N5O5S2/c1-5(2)23-11(21)8-6(3)14-13(25-8)15-7(19)4-24-10-9(20)16-12(22)18-17-10/h5H,4H2,1-3H3,(H,14,15,19)(H2,16,18,20,22)
• InChI Key: FVVRSFPGNPIFIX-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)NC(=O)CSC2=NNC(=O)NC2=O)C(=O)OC(C)C

Description

Propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate, also known as PTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. For example, propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and transcription. propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to interact with the thiol groups of proteins, leading to their modification and inactivation.
Biochemical and Physiological Effects:
propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate can induce apoptosis (programmed cell death) in cancer cells. propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to inhibit the growth of bacterial and viral pathogens. In addition, propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments is its high solubility in water and organic solvents, which makes it easy to handle and manipulate. Another advantage is its stability under a wide range of pH and temperature conditions. However, one limitation of using propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate is its relatively high cost compared to other chemical compounds.

Future Directions

There are several future directions for the research and development of propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate. One direction is the synthesis of propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate derivatives with improved pharmacological properties, such as increased potency and selectivity. Another direction is the development of propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate-based materials with novel properties, such as fluorescence and conductivity. Finally, the use of propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate in combination with other chemical compounds or therapies for the treatment of various diseases, including cancer and infectious diseases, is another promising direction for future research.

Synthesis Methods

The synthesis of propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate involves the reaction of 2-mercaptoacetic acid with 3,5-dioxo-2H-1,2,4-triazine to form 2-(2-mercaptoacetyl)amino-4,6-dioxo-1,3,5-triazine. This intermediate is then reacted with 4-methyl-1,3-thiazole-5-carboxylic acid and isopropyl chloroformate to produce propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate.

Scientific Research Applications

Propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to possess antitumor, antibacterial, and antiviral activities. In biochemistry, propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been used as a tool for protein labeling and imaging. In materials science, propan-2-yl 2-[[2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate has been used as a building block for the synthesis of functional materials.